Cas no 2271498-58-7 ((1R,2S)-2-(aminomethyl)cyclobutan-1-ol)

• Product Name: (1R,2S)-2-(aminomethyl)cyclobutan-1-ol
• CAS No: 2271498-58-7
• MF: C₅H₁₁NO
• MW: 101.146941423416
• CID: 6316595
• PubChem ID: 96217312
• Update Time: 2025-10-12

(1R,2S)-2-(aminomethyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-33293885
• (1R,2S)-2-(aminomethyl)cyclobutan-1-ol
• EN300-4862263
• 2091503-41-0
• rac-(1R,2S)-2-(aminomethyl)cyclobutan-1-ol
• 2271498-58-7

• Inchi： 1S/C5H11NO/c6-3-4-1-2-5(4)7/h4-5,7H,1-3,6H2/t4-,5+/m0/s1
• InChI Key： QHFFTNZUBMAJDN-CRCLSJGQSA-N
• SMILES： O[C@@H]1CC[C@H]1CN

Computed Properties

• Exact Mass: 101.084063974g/mol
• Monoisotopic Mass: 101.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on (1R,2S)-2-(aminomethyl)cyclobutan-1-ol

Comprehensive Overview of (1R,2S)-2-(aminomethyl)cyclobutan-1-ol (CAS No. 2271498-58-7)

(1R,2S)-2-(aminomethyl)cyclobutan-1-ol (CAS No. 2271498-58-7) is a chiral cyclobutane derivative that has garnered significant attention in pharmaceutical and synthetic chemistry due to its unique structural features and potential applications. This compound, characterized by its aminomethyl and hydroxyl functional groups on a cyclobutane ring, serves as a versatile intermediate in drug discovery and organic synthesis. Its stereochemistry, denoted by the (1R,2S) configuration, plays a critical role in its biological activity and synthetic utility.

In recent years, the demand for chiral building blocks like (1R,2S)-2-(aminomethyl)cyclobutan-1-ol has surged, driven by the pharmaceutical industry's focus on enantioselective synthesis. Researchers are particularly interested in its potential as a precursor for small-molecule therapeutics, peptide mimetics, and enzyme inhibitors. The compound's rigid cyclobutane scaffold offers conformational constraints, making it valuable for designing molecules with enhanced binding affinity and metabolic stability.

One of the most searched questions related to this compound is: "What are the synthetic routes for (1R,2S)-2-(aminomethyl)cyclobutan-1-ol?" Several methodologies have been reported, including asymmetric hydrogenation of cyclobutene derivatives and enzymatic resolution of racemic mixtures. Another trending topic is its application in PROTACs (Proteolysis Targeting Chimeras), where its structural rigidity could improve linker design for targeted protein degradation.

The compound's physicochemical properties are also a subject of interest. With a molecular weight of 115.18 g/mol and both polar (aminomethyl and hydroxyl) groups, it exhibits balanced lipophilicity, making it suitable for drug candidates requiring blood-brain barrier penetration. Its chiral purity is crucial, as impurities in stereoisomers can significantly impact pharmacological outcomes.

From a commercial perspective, (1R,2S)-2-(aminomethyl)cyclobutan-1-ol is available in milligram to kilogram quantities, catering to both research and industrial-scale applications. Suppliers often highlight its high enantiomeric excess (ee) (>98%) and compliance with Good Manufacturing Practices (GMP) for pharmaceutical use. The compound's stability under standard storage conditions (2-8°C, inert atmosphere) further enhances its practicality.

Emerging trends in AI-driven drug discovery have also brought attention to this molecule. Computational studies suggest its scaffold could be optimized for GPCR (G-protein-coupled receptor) targets, particularly in neurological disorders. Additionally, its potential in bioconjugation chemistry is being explored, where the amine and hydroxyl groups serve as handles for attaching fluorescent probes or drug payloads.

Environmental and regulatory aspects of (1R,2S)-2-(aminomethyl)cyclobutan-1-ol are frequently queried. While not classified as hazardous, proper handling protocols are recommended due to its amine functionality. The compound is not listed in major chemical control inventories, facilitating global trade and research collaborations.

In summary, (1R,2S)-2-(aminomethyl)cyclobutan-1-ol (CAS No. 2271498-58-7) represents a compelling case study in modern medicinal chemistry. Its unique stereochemistry, synthetic versatility, and applicability across multiple therapeutic areas position it as a valuable asset in both academic and industrial settings. As research continues to uncover new applications, this compound is poised to remain a focal point in chiral synthesis and drug development.